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Compound of Interest

Compound Name: N-Isopropylbenzylamine

Cat. No.: B094796

This technical guide provides a comprehensive overview of the core physical properties of N-
Isopropylbenzylamine (N-IBA), with a specific focus on its melting and boiling points. The
information is tailored for researchers, scientists, and professionals involved in drug
development and organic synthesis.

Introduction

N-Isopropylbenzylamine (CAS No. 102-97-6) is a secondary amine featuring a benzyl group
and an isopropyl group attached to the nitrogen atom.[1] It is a structural isomer of
methamphetamine and is primarily utilized as an intermediate in the synthesis of
pharmaceuticals and other organic compounds.[2][3] Due to its similar appearance and
physical properties to methamphetamine, it has also been identified as a common adulterant in
illicit drug preparations.[2][3] An accurate understanding of its physical properties is crucial for
its proper handling, purification, and characterization in a laboratory setting. At room
temperature, N-Isopropylbenzylamine in its free base form is a colorless to pale yellow liquid
or oil with a characteristic amine-like odor.[4][5][6]

Core Physical Properties

The physical properties of N-lsopropylbenzylamine can vary, particularly between its free
base form and its hydrochloride salt. The following table summarizes the key quantitative data
available from various sources.
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Property

Value (Free Base)

Value
(Hydrochloride
Salt)

Reference(s)

Molecular Formula C1oH1sN C10H16CIN [1107]

Molecular Weight 149.23 g/mol 185.70 g/mol [1][8]
Colorless to pale ]

Appearance o White crystals/powder  [1][4][5]
yellow liquid/oil

] ] < 25 °C (Implied by

Melting Point o ~120 °C to 203 °C [1][4]

liquid state at RT)
- , 200 °C (at .

Boiling Point ) Not applicable [2][6]
atmospheric pressure)

Density 0.892 g/mL (at 25 °C) Not available [61[719]

Refractive Index n20/D 1.502 Not available [2][6]

Note: The wide range reported for the hydrochloride salt's melting point may be due to
variations in purity or experimental conditions.

Experimental Protocols

Detailed experimental protocols for determining the melting and boiling points of N-
Isopropylbenzylamine are not extensively published. However, standard methodologies for
organic compounds are applicable.

3.1 Melting Point Determination

The melting point of the N-Isopropylbenzylamine hydrochloride salt is determined using a
melting point apparatus.

e Principle: The melting point is the temperature at which a substance transitions from a solid
to a liquid state. For a pure crystalline solid, this occurs over a narrow range.

o Apparatus: A calibrated digital melting point apparatus, such as a Systems Opti-Melt Model
MPA-100 or similar, is commonly used.[10] This consists of a heated block with a sample
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holder, a thermometer or temperature sensor, and a viewing lens or camera.

o Methodology:

o Sample Preparation: A small amount of the dry, crystalline N-Isopropylbenzylamine
hydrochloride is packed into a capillary tube to a depth of 2-3 mm.

o Measurement: The capillary tube is placed in the heating block of the apparatus.

o Heating: The sample is heated at a steady, slow rate (typically 1-2 °C per minute) as it
approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears (onset of melting)
and the temperature at which the entire sample becomes a clear liquid (completion of
melting) are recorded. This range is reported as the melting point.

3.2 Boiling Point Determination

The boiling point of N-Isopropylbenzylamine free base is determined through distillation.[1]

e Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals
the pressure surrounding the liquid, and the liquid changes into a vapor. The "normal boiling
point" is measured at an atmospheric pressure of 760 mmHg.

o Apparatus: A standard distillation setup is used, including a round-bottom flask, a heating
mantle, a distillation head with a thermometer, a condenser, and a receiving flask. For
purification, fractional distillation is employed, which includes a fractionating column.[1]

e Methodology:

o Setup: The liquid N-Isopropylbenzylamine is placed in the distillation flask with boiling
chips to ensure smooth boiling. The apparatus is assembled, ensuring the thermometer
bulb is positioned just below the side arm leading to the condenser to accurately measure
the temperature of the vapor.

o Heating: The liquid is gradually heated.
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o Equilibrium: As the liquid boils, the vapor rises, condenses in the condenser, and collects
in the receiving flask. The temperature is monitored continuously.

o Measurement: The boiling point is the stable temperature recorded on the thermometer
during the distillation process when a steady stream of distillate is collected.

o Pressure Correction: If the atmospheric pressure is not 760 mmHg, a nomograph or
appropriate formula is used to correct the observed boiling point to the normal boiling
point.

Visualization of Physical States

The relationship between the physical state of N-Isopropylbenzylamine and temperature can
be visualized as a logical progression.
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Caption: State transitions of N-Isopropylbenzylamine as a function of temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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